2-(3-(Diethylamino)propyl)-1-(4-ethoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C27H32N2O4/c1-5-28(6-2)15-8-16-29-24(19-10-12-20(13-11-19)32-7-3)23-25(30)21-17-18(4)9-14-22(21)33-26(23)27(29)31/h9-14,17,24H,5-8,15-16H2,1-4H3
• InChI Key: OXCHSXCTKXGFEV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)C)C4=CC=C(C=C4)OCC
• Molecular Formula: C27H32N2O4
• Molecular Weight: 448.6 g/mol
• CAS No.: 893352-04-0

Description

Synthesis Analysis

An efficient and practical synthetic procedure for libraries of diversified 1,2-dihydrochromeno [2,3- c ]pyrrole-3,9-diones using a multicomponent process is presented. This protocol was found to be compatible with a wide range of substituents and paves the way for the practical synthesis of title compounds with a broad range of substituents under mild condition.

Molecular Structure Analysis

The molecular structure of this compound can be determined by various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The NMR spectrum can provide detailed information about the structure of the molecule, including the number and type of atoms, their arrangement, and their chemical environment.

Chemical Reactions Analysis

The chemical reactions involving this compound can be studied using various techniques. The compound can participate in various chemical reactions, depending on its functional groups and the reaction conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, the density, boiling point, and refractive index can be determined experimentally.

Scientific Research Applications

Synthesis and Derivatives

• The synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs through a high-yield process involving the heating of methyl o-hydroxybenzoylpyruvate with N,N-dimethylethylenediamine and aromatic aldehydes, leading to a wide range of derivatives. This synthesis route provides significant versatility for structural modification and potential applications in material science and chemistry (R. Vydzhak & S. Y. Panchishyn, 2010).

Optical and Electronic Properties

• The development of alcohol-soluble n-type conjugated polyelectrolytes based on derivatives similar to the query compound for use as electron transport layers in polymer solar cells. The materials exhibit high conductivity and electron mobility due to the electron-deficient nature of the diketopyrrolopyrrole (DPP) backbone, leading to improved power conversion efficiency in devices (Lin Hu et al., 2015).

Photoluminescent Materials

• Research on polymers containing the 2,3,5,6-tetraarylated pyrrolo[3,4-c]pyrrole-1,4-dione unit, demonstrating strong fluorescence and potential for application in optoelectronic devices. These materials offer solubility in common organic solvents and exhibit significant photoluminescence, making them candidates for electronic applications (Kai A. I. Zhang & B. Tieke, 2008).

Spiro Heterocyclization

• Explorations into three-component cyclization as a method for constructing libraries of spiro[chromeno[2,3-c]pyrrole-1,3'-indoline]-2',3,9-triones, highlighting the potential for creating diverse molecular libraries with significant biological and chemical interest (R. Vydzhak et al., 2020).

Metallo-Supramolecular Polymers

• Synthesis and characterization of Zn2+/Cd2+-directed self-assembled metallo-supramolecular polymers based on 1,4-diketo-pyrrolo[3,4-c]pyrrole derivatives, demonstrating potential applications in materials science due to their unique optical and electronic properties (Xuegang Chen et al., 2014).